Cas no 105620-83-5 (5-Benzoxazolol, 2-(1,1-dimethylethyl)-)

5-Benzoxazolol, 2-(1,1-dimethylethyl)- structure
105620-83-5 structure
Product Name:5-Benzoxazolol, 2-(1,1-dimethylethyl)-
CAS No:105620-83-5
MF:C11H13NO2
MW:191.226423025131
CID:1157716
PubChem ID:71333666
Update Time:2025-04-20

5-Benzoxazolol, 2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-Benzoxazolol, 2-(1,1-dimethylethyl)-
    • 2-tert-butyl-1,3-benzoxazol-5-ol
    • DTXSID00761881
    • 105620-83-5
    • 2-(tert-Butyl)benzo[d]oxazol-5-ol
    • Inchi: 1S/C11H13NO2/c1-11(2,3)10-12-8-6-7(13)4-5-9(8)14-10/h4-6,13H,1-3H3
    • InChI Key: ZSSIUCDABZEVAK-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(=CC=2N=C1C(C)(C)C)O

Computed Properties

  • Exact Mass: 191.09469
  • Monoisotopic Mass: 191.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • PSA: 46.26
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